Cas no 127075-47-2 ((S)-Pyrrolidin-2-ylmethanesulfonic acid)

(S)-Pyrrolidin-2-ylmethanesulfonic acid is a chiral sulfonic acid derivative featuring a pyrrolidine scaffold, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its stereocenter at the 2-position ensures enantioselective utility in asymmetric synthesis, particularly for constructing biologically active compounds. The sulfonic acid group enhances water solubility and reactivity, facilitating its use in catalysis or as a building block for functionalized heterocycles. This compound is particularly advantageous in medicinal chemistry for designing protease inhibitors or chiral auxiliaries. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Its stability under standard conditions further supports handling and storage convenience.

(S)-Pyrrolidin-2-ylmethanesulfonic acid structure

127075-47-2 structure

Product Name:(S)-Pyrrolidin-2-ylmethanesulfonic acid

CAS No:127075-47-2

MF:C₅H₁₁NO₃S

MW:165.210740327835

CID:138133

PubChem ID:10820933

Update Time:2025-10-28

(S)-Pyrrolidin-2-ylmethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

- (S)-Pyrrolidin-2-ylmethanesulfonic acid
- (S)-2-PYRROLIDINEMETHANESULFONIC ACID
- 2-Pyrrolidinemethanesulfonicacid, (2S)-
- (S)-(+)-2-Pyrrolidinmethansulfonsaeure
- (S)-2-pyrrolidin-2-ylMethane-1-sulfonic acid
- [(2S)-pyrrolidin-2-yl]methanesulfonic acid
- DTXSID30925777
- A926728
- AKOS006279246
- (Pyrrolidin-2-yl)methanesulfonic acid
- 127075-47-2
- (S)-Pyrrolidin-2-ylmethanesulfonicacid
- MDL： MFCD01318701
- Inchi： 1S/C5H11NO3S/c7-10(8,9)4-5-2-1-3-6-5/h5-6H,1-4H2,(H,7,8,9)/t5-/m0/s1
- InChI Key： JYFHRLOWRFUNPU-YFKPBYRVSA-N
- SMILES： S(C[C@@H]1CCCN1)(=O)(=O)O

Computed Properties

Exact Mass: 165.04600
Monoisotopic Mass: 165.04596439g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3
Topological Polar Surface Area: 74.8Å²

Experimental Properties

Density: 1.329
Refractive Index: 1.509
PSA: 74.78000
LogP: 1.03580

(S)-Pyrrolidin-2-ylmethanesulfonic acid Security Information

Storage Condition：Sealed in dry,2-8°C

(S)-Pyrrolidin-2-ylmethanesulfonic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109006613-5g	(S)-Pyrrolidin-2-ylmethanesulfonic acid	127075-47-2	95%	5g	$1,313.00	2022-04-03
Chemenu	CM197106-1g	(S)-pyrrolidin-2-ylmethanesulfonic acid	127075-47-2	95%	1g	$744	2021-08-05
Chemenu	CM197106-1g	(S)-pyrrolidin-2-ylmethanesulfonic acid	127075-47-2	95%	1g	$616	2024-08-02
Ambeed	A199893-1g	(S)-Pyrrolidin-2-ylmethanesulfonic acid	127075-47-2	95+%	1g	$622.0	2024-04-25